Cas no 142645-70-3 (4,19-Cyclo-A-dihomoandrost-4b-ene-4a,17-dione,(4a,10a)- (9CI))

• Product Name: 4,19-Cyclo-A-dihomoandrost-4b-ene-4a,17-dione,(4a,10a)- (9CI)
• CAS No: 142645-70-3
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 170064
• PubChem ID: 133984
• Update Time: 2025-04-19

4,19-Cyclo-A-dihomoandrost-4b-ene-4a,17-dione,(4a,10a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4,19-Cyclo-A-dihomoandrost-4b-ene-4a,17-dione,(4a,10a)- (9CI)
• (4α,10α)-4,19-cyclo-A-dihomoandrost-4b-ene-4a,17-dione
• 4,19-Cyclo-A-dihomoandrost-4b-ene-4a,17-dione, (4alpha,10alpha)-
• Mdl 102,253
• 142645-70-3
• 5-Methylpentacyclo[14.3.1.01,13.02,10.05,9]icos-13-ene-6,15-dione
• (4alpha,10alpha)-4,19-Cyclo-A-dihomoandrost-4b-ene-4a,17-dione
• DTXSID00931567
• 13a-Methyl-2,3,3a,3b,4,5,8,9,10,11,11b,12,13,13a-tetradecahydro-8,11a-methanocycloocta[a]cyclopenta[f]naphthalene-1,7-dione
• MDL-102,253
• Mdl 102253

• Inchi： 1S/C21H28O2/c1-20-10-8-17-15(16(20)6-7-19(20)23)5-4-14-11-18(22)13-3-2-9-21(14,17)12-13/h11,13,15-17H,2-10,12H2,1H3
• InChI Key： VGWYWUDPTWHRTM-UHFFFAOYSA-N
• SMILES： O=C1CCC2C1(C)CCC1C2CCC2=CC(C3CCCC12C3)=O

Computed Properties

• Exact Mass: 312.20904
• Monoisotopic Mass: 312.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 480.8°Cat760mmHg
• Flash Point: 178.4°C
• Refractive Index: 1.572
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids